Cas no 1241332-34-2 (5,8-Dimethoxy-2-(prop-2-yn-1-yl)-1,2,3,4-tetrahydroisoquinolin-4-ol)

• Product Name: 5,8-Dimethoxy-2-(prop-2-yn-1-yl)-1,2,3,4-tetrahydroisoquinolin-4-ol
• CAS No: 1241332-34-2
• MF: C₁₄H₁₇NO₃
• MW: 247.289684057236
• CID: 5672800
• PubChem ID: 47014149
• Update Time: 2025-06-10

5,8-Dimethoxy-2-(prop-2-yn-1-yl)-1,2,3,4-tetrahydroisoquinolin-4-ol Chemical and Physical Properties

Names and Identifiers

• AKOS033493678
• EN300-26622593
• 5,8-dimethoxy-2-(prop-2-yn-1-yl)-1,2,3,4-tetrahydroisoquinolin-4-ol
• 1241332-34-2
• Z164210186
• 5,8-dimethoxy-2-prop-2-ynyl-3,4-dihydro-1H-isoquinolin-4-ol
• 5,8-Dimethoxy-2-(prop-2-yn-1-yl)-1,2,3,4-tetrahydroisoquinolin-4-ol

• Inchi： 1S/C14H17NO3/c1-4-7-15-8-10-12(17-2)5-6-13(18-3)14(10)11(16)9-15/h1,5-6,11,16H,7-9H2,2-3H3
• InChI Key： IBJJFQNDIQBGJC-UHFFFAOYSA-N
• SMILES： OC1C2C(=CC=C(C=2CN(CC#C)C1)OC)OC

Computed Properties

• Exact Mass: 247.12084340g/mol
• Monoisotopic Mass: 247.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 41.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines Tetrahydroisoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines

Additional information on 5,8-Dimethoxy-2-(prop-2-yn-1-yl)-1,2,3,4-tetrahydroisoquinolin-4-ol

Introduction to 5,8-Dimethoxy-2-(prop-2-yn-1-yl)-1,2,3,4-tetrahydroisoquinolin-4-ol (CAS No. 1241332-34-2)

5,8-Dimethoxy-2-(prop-2-yn-1-yl)-1,2,3,4-tetrahydroisoquinolin-4-ol, identified by its Chemical Abstracts Service (CAS) number 1241332-34-2, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This tetrahydroisoquinoline derivative exhibits a unique structural framework that has garnered attention for its potential biological activities and synthetic utility. The presence of methoxy and propargyl substituents in its molecular structure suggests a rich chemical space for further functionalization and exploration.

The tetrahydroisoquinoline scaffold is a core structural motif found in numerous bioactive natural products and pharmacologically relevant compounds. Its significance stems from its ability to interact with various biological targets, including enzymes and receptors, thereby modulating physiological processes. In particular, derivatives of tetrahydroisoquinoline have been extensively studied for their roles in central nervous system (CNS) disorders, such as depression and neurodegenerative diseases. The methoxy groups at the 5- and 8-positions enhance the lipophilicity of the molecule, potentially improving its membrane permeability—a critical factor for drug bioavailability.

The propargyl group at the 2-position introduces a versatile handle for further chemical modifications. Propargyl alkyne functionality is widely utilized in cross-coupling reactions, such as the Sonogashira coupling, which allows for the introduction of aryl or heteroaryl groups at specific positions. This reactivity makes 5,8-Dimethoxy-2-(prop-2-yn-1-yl)-1,2,3,4-tetrahydroisoquinolin-4-ol a valuable intermediate in the synthesis of more complex molecules. Such synthetic flexibility is particularly important in drug discovery pipelines where structural diversification is key to identifying novel lead compounds.

Recent advancements in computational chemistry and molecular modeling have highlighted the potential of tetrahydroisoquinoline derivatives as scaffolds for drug development. Studies indicate that modifications at the 4-hydroxyl position can significantly influence binding affinity to biological targets. The hydroxyl group in 5,8-Dimethoxy-2-(prop-2-yn-1-yl)-1,2,3,4-tetrahydroisoquinolin-4-ol provides an opportunity for further derivatization through etherification or esterification reactions, which could enhance metabolic stability or improve solubility profiles.

In the context of medicinal chemistry, the combination of methoxy and propargyl substituents offers a balance between electronic effects and steric hindrance. The methoxy groups contribute electron-donating resonance effects that can influence aromaticity and electronic properties of the molecule. Meanwhile, the propargyl group introduces a linear alkyne moiety that can participate in diverse synthetic transformations. This dual functionality makes 5,8-Dimethoxy-2-(prop-2-yn-1-yl)-1,2,3,4-tetrahydroisoquinolin-4-ol a promising candidate for generating structurally diverse analogs with tailored biological activities.

Emerging research suggests that tetrahydroisoquinoline derivatives may have applications beyond traditional CNS therapeutics. For instance, studies have demonstrated their potential role in modulating immune responses and inflammation pathways. The unique structural features of 5,8-Dimethoxy-2-(prop-2-yn-1-yl)-1,2,3,4-tetrahydroisoquinolin-4-ol, including its aromatic core and functional substituents, position it as a candidate for investigating novel immunomodulatory mechanisms.

The synthesis of 5,8-Dimethoxy-2-(proparglyl)-tetrahydroisoquinolinone has been reported through multi-step organic transformations involving condensation reactions followed by cyclization steps to form the tetrahydroisoquinoline core. The propargyl group can be introduced via cross-coupling reactions with terminal alkynes under palladium catalysis. This synthetic route underscores the compound’s accessibility and highlights its utility as a building block in medicinal chemistry.

From a pharmacokinetic perspective, 5,8-Dimethoxy - - - - - - - - - - - - --(proparglyl)tetrahydropyridinone exhibits characteristics that are favorable for drug development. Its moderate lipophilicity and polar surface area suggest good oral bioavailability coupled with reduced renal clearance rates. These properties are often sought after in lead optimization campaigns aimed at improving therapeutic efficacy while minimizing off-target effects.

In conclusion, 5,8-Dimethoxy--(proparglyl)tetrahydropyridinone (CAS No.) represents a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of functional groups—methoxy substituents and propargyl alkyne—provides ample opportunities for synthetic elaboration and biological evaluation. As computational methods continue to advance our understanding of molecular interactions, this compound is poised to play an important role in discovering next-generation therapeutics targeting neurological disorders, immunological conditions, and other diseases where tetrahydroisoquinoline derivatives show promise.